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Compound Focus: 7-(4-Ethyl-1-methyloctyl)quinolin-8-ol

CAS No.: 73545-11-6

Cat. No.: S705995

The table below summarizes key characteristics of the Kelex 100 copper complex based on industrial

studies, which highlight its inherent stability.

Feature Description

Complex Type Extremely stable chelate complex [1].

Function Selectively extracts copper ions from acidic leach liquors (pH 1-3) [1].

Stripping Reversal of extraction is possible using concentrated sulfuric acid (120-150 g/L) [1].
Loading A 5% (V/V) solution in kerosene has a maximum loading capacity of ~4.0 g/L of
Capacity copper [1].

Kinetics Extraction kinetics are reported to be fast [2].

Experimental Insights and Methodologies

While direct stability protocols for drug development are unavailable, experimental data from metallurgical

research provide insight into its behavior.
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¢ Kinetic Analysis: A study modeled the kinetics of Cu?* extraction by Kelex 100 across a heptane-
water interface. The process was monitored in situ using Attenuated Total Internal Reflectance
Spectroscopy (ATR-IR), and the temporal characteristics were accounted for with a diffusion-
reaction model [3] [4]. Rate constants were determined using stopped-flow experiments in a neutral
micelle system [3].

e Comparative Performance: Research comparing extractants for copper recovery from ammoniacal
solutions noted that a high concentration (7.5% V/V) of Kelex 100 was required for complete copper
extraction, whereas another reagent, LIX984N, achieved this with only 1% concentration [2]. This
suggests that while Kelex 100 forms a very stable complex, its extraction efficiency under those
specific conditions was lower than modern alternatives.

The following diagram illustrates the general experimental workflow for studying the Kelex 100-copper

complex interaction as described in these kinetic studies.

Study Setup

[Create Heptane-Watelj

Interface System

:

Gntroduce Cu?* and Kelex 10(9

Monitor Reaction In-Situ
with ATR-IR Spectroscopy

Model Temporal Data with
Diffusion-Reaction Model

Determine Rate Constants
via Stopped-Flow (Micelle System)

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8978543/
https://www.academia.edu/17683318/A_Kinetic_Study_of_Copper_Ion_Extraction_by_Kelex_100_at_a_Heptane_Water_Interface
https://pubmed.ncbi.nlm.nih.gov/8978543/
https://jme.shahroodut.ac.ir/article_1079.html
https://www.smolecule.com/products/s705995?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Research Context: Copper Complexes in Drug
Development

It is important to distinguish Kelex 100 from the copper complexes being explored in medicine.

e Kelex 100 is a commercial reagent specifically designed for industrial hydrometallurgy [1] [5]. Its
application is centered on purifying copper from ore leachates, not for biological use.

¢ Biologically Active Copper Complexes are a distinct class of compounds being researched for their

anti-tumor, antimicrobial, and anti-inflammatory properties [6] [7] [8]. A key challenge in this field is
that many promising copper complexes have low stability in biological media or suboptimal
lipophilicity, which has prevented their widespread clinical adoption [6].

How to Proceed with Your Research

Given the gap in the current search results, I suggest the following steps to find the specialized information

you need:

¢ Refine Your Search Strategy: Use academic databases like PubMed, Scopus, or Web of Science
with more specific terms such as "Cu(ll) complex stability in plasma," "bioavailability of copper
chelates,” or "kinetic stability of metallodrugs.”

e Explore Related Complexes: Investigate the stability studies of copper complexes that have entered

clinical trials, such as those in the Casiopeinas family or Cu(atsm) [8]. Their research data will be
more relevant to the pharmaceutical context.

¢ Consult Pharmaceutical Literature: Look into research on metal-based drug development and the

specific hurdles of achieving sufficient in vivo stability for copper complexes [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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